Cas no 50741-19-0 (2-Azabicyclo[3.3.1]nonan-8-one, 2-methyl-)

• Product name: 2-Azabicyclo[3.3.1]nonan-8-one, 2-methyl-
• CAS No: 50741-19-0
• MF: C₉H₁₅NO
• MW: 153.2215
• CID: 364175
• PubChem ID: 12447993

2-Azabicyclo[3.3.1]nonan-8-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.3.1]nonan-8-one, 2-methyl-
• 4-methyl-4-azabicyclo[3.3.1]nonan-6-one
• 50741-19-0
• DTXSID40498705
• 2-Methyl-2-azabicyclo[3.3.1]nonan-8-one

• Inchi： InChI=1S/C9H15NO/c1-10-5-4-7-2-3-9(11)8(10)6-7/h7-8H,2-6H2,1H3
• InChI Key： GSCZWUJHQWEXTC-UHFFFAOYSA-N
• SMILES： CN1CCC2CCC(=O)C1C2

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1

Experimental Properties

• PSA: 20.31